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Compound of Interest

Compound Name:
5-(2-chloroethyl)-1-methyl-1H-

pyrazole

CAS No.: 1341338-70-2

Cat. No.: B3321395

Get Quote

Executive Summary & Chemical Profile[2]
Objective: This guide defines the safe handling, containment, and disposal workflows for 5-(2-
chloroethyl)-1-methyl-1H-pyrazole.

As researchers, we often treat catalog reagents as generic "white powders," but the structural

motifs in this compound demand specific attention.[1] The presence of a 2-chloroethyl moiety

attached to a nitrogen-rich heterocycle functions as a structural alert. This motif mimics the

"warhead" found in nitrogen mustards, granting it potential alkylating activity.[1] Consequently,

this compound must be managed not just as a halogenated organic, but with the heightened

containment protocols reserved for potential mutagens/genotoxins.[1]
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Parameter Detail

Chemical Name 5-(2-chloroethyl)-1-methyl-1H-pyrazole

Functional Class
Halogenated Heterocycle / Alkylating Agent

(Potential)

Molecular Formula C₆H₉ClN₂

Solubility
Soluble in DMSO, Methanol, Dichloromethane

(DCM); Limited water solubility.[1][2][3]

Key Hazard

Skin/Eye Corrosion & Genotoxicity. The

chloroethyl group is a good leaving group,

making the molecule reactive toward biological

nucleophiles (DNA/Proteins).[1]

Regulatory Classification & Waste Coding[3][5][6]
Before disposal, the waste must be characterized to ensure compliance with local regulations

(e.g., EPA RCRA in the US).[1]

RCRA Status: This specific CAS is not typically P-listed or U-listed.

Waste Characterization: It falls under Hazardous Waste due to toxicity and the presence of

halogens.

Disposal Code Assignment: Use the following codes for labeling and manifests.
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Waste Category Code Rationale

Primary Code D001 / D002 / D003

Check SDS. If the compound

is stable, it may not trigger D-

codes, but often falls under

"Toxic" characteristics if TCLP

testing were performed.[1]

Halogen Content
HOC (Halogenated Organic

Carbon)

Presence of Chlorine requires

incineration in facilities

equipped with acid gas

scrubbers (to prevent

HCl/Dioxin formation).

Best Practice Label
"Hazardous Waste - Toxic,

Halogenated"

Clear labeling prevents mixing

with non-halogenated solvents,

which is a costly and

dangerous error.[1]

Operational Disposal Workflow
Core Directive: Never dispose of this compound down the drain. Hydrolysis is slow and may

generate toxic byproducts. All material must be incinerated via a licensed waste vendor.

A. Solid Waste (Bulk Substance)
If you have expired or excess solid material:

Do Not Solubilize: Keep the material in its original vial if possible. Dissolving it creates a

larger volume of liquid waste unnecessarily.

Primary Containment: Ensure the vial cap is taped securely (Parafilm/electrical tape).

Secondary Containment: Place the vial into a clear, sealable bag (e.g., Ziploc) to contain any

potential leakage.

Lab Pack: Place the bagged vial into your laboratory's "Solid Hazardous Waste" drum or

bucket.
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Manifesting: List the full chemical name on the waste tag. Do not use abbreviations.

B. Liquid Waste (Reaction Mixtures/Stock Solutions)
Segregation (CRITICAL): This waste must go into the Halogenated Organic Waste stream.

Why? Mixing halogenated compounds with non-halogenated fuels (like Acetone/Ethanol

waste) ruins the fuel value of the latter and damages standard incinerators.

Compatibility: Ensure the waste carboy is made of High-Density Polyethylene (HDPE) or

glass. Avoid metal containers as the potential hydrolysis of the chloroethyl group can

generate trace HCl, causing corrosion.[1]

pH Check: If the waste solution is acidic (common in synthesis byproducts), neutralize to pH

6–8 using Sodium Bicarbonate before adding to the main waste carboy to prevent gas

generation.

C. Trace Residues (Glassware Cleaning)
The "Triple Rinse" Protocol:

Rinse 1: Rinse contaminated glassware with a small volume of Dichloromethane (DCM) or

DMSO. Collect this rinsate into the Halogenated Waste container.

Rinse 2: Rinse with Methanol or Acetone. Collect this rinsate into the Halogenated Waste

container (even though the solvent is non-halogenated, it is now contaminated).[1]

Final Wash: Wash glassware with soap and water in the sink.

Decision Logic Diagram
The following flow chart visualizes the decision-making process for disposing of 5-(2-
chloroethyl)-1-methyl-1H-pyrazole.
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Waste Generation:
5-(2-chloroethyl)-1-methyl-1H-pyrazole

Physical State?

Solid / Pure Substance Liquid / Solution Contaminated Glassware

Keep in Original Vial
(Do not dissolve)

Double Bag (Secondary Containment)

Place in Solid Waste Drum
(Lab Pack)

Handover to Licensed
Waste Vendor for Incineration

Check pH:
Neutralize if Acidic

Segregate: HALOGENATED Waste Stream

Transfer to HDPE/Glass Carboy

Triple Rinse:
1. DCM/DMSO

2. Acetone
3. Water

Collect Rinsate as
HALOGENATED Waste

Click to download full resolution via product page

Figure 1: Decision logic for segregating and packaging halogenated pyrazole waste based on

physical state.[1]
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Emergency Procedures: Spill Management
Due to the potential alkylating nature of the "2-chloroethyl" group, spills should be treated as a

High Hazard event.[1]

Minor Spill (< 10 mL / < 5 g)[1]
PPE: Double nitrile gloves, lab coat, safety goggles.[1]

Containment: Cover the spill with a "Chemical Spill Pad" or vermiculite. Do not use paper

towels alone, as they offer poor barrier protection against the chemical soaking through to

gloves.[1]

Cleanup:

Scoop the contaminated absorbent into a wide-mouth jar.

Wipe the surface with a 10% soap/water solution.

Decontamination (Optional but Recommended): Wipe the surface with a dilute (5%)

Sodium Thiosulfate solution. Thiosulfate acts as a nucleophile to "scavenge" and

deactivate alkylating agents.

Disposal: Label the jar as "Debris contaminated with Halogenated Mutagen" and place in the

solid waste stream.

Major Spill
Evacuate: Clear the immediate area.

Ventilate: If safe, open fume hood sashes to max; otherwise, close the lab door.

Contact: Call your institution's EHS (Environmental Health & Safety) emergency line

immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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